3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-2-(furan-2-yl)quinazolin-4-one
• InChI: InChI=1S/C19H11N3O2S/c23-18-12-6-1-2-7-13(12)20-17(15-9-5-11-24-15)22(18)19-21-14-8-3-4-10-16(14)25-19/h1-11H
• InChI Key: WMPVJERGEVCOGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=CO3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C19H11N3O2S
• Molecular Weight: 345.4 g/mol

Description

3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone, also known as BFQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule possesses a unique chemical structure that makes it an interesting candidate for various biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in key cellular processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to induce apoptosis in cancer cells and inhibit the growth of various types of cancer cells. Additionally, this compound has been shown to exhibit potent antimicrobial activity against various bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone has several advantages for lab experiments, including its simple and efficient synthesis method, its potent biological activity, and its potential use as a fluorescent probe for imaging applications. However, this compound also has some limitations, including its limited solubility in aqueous solutions, its potential toxicity at high concentrations, and its potential interactions with other cellular components.

Future Directions

There are several future directions for further research on 3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone. One potential area of research is the development of more potent and selective this compound analogs for specific applications. Another potential area of research is the elucidation of the exact mechanism of action of this compound, which could provide insights into its potential therapeutic applications. Additionally, further research is needed to explore the potential use of this compound as a fluorescent probe for imaging applications in various biological systems.

Synthesis Methods

3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone can be synthesized using a simple and efficient method, which involves the reaction of 2-aminobenzothiazole, 2-furoic acid, and anthranilic acid in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, and infrared spectroscopy.

Scientific Research Applications

3-(1,3-benzothiazol-2-yl)-2-(2-furyl)-4(3H)-quinazolinone has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use as a fluorescent probe for imaging applications.